Cas no 49723-47-9 ( )

• Product Name: &nbsp
• CAS No: 49723-47-9
• MF: C₁₉H₂₉ClN₃O₄P
• MW: 429.878024816513
• CID: 932731
• PubChem ID: 54603909
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3-N-(7-chloroquinolin-4-yl)-1-N,1-N-diethylcyclohexane-1,3-diamine,phosphoric acid
• NSC15998
• NSC-15998
• Phosphoric acid--N~3~-(7-chloroquinolin-4-yl)-N~1~,N~1~-diethylcyclohexane-1,3-diamine (1/1)
• DTXSID80713767
• 49723-47-9
•  

• Inchi： 1S/C19H26ClN3.H3O4P/c1-3-23(4-2)16-7-5-6-15(13-16)22-18-10-11-21-19-12-14(20)8-9-17(18)19;1-5(2,3)4/h8-12,15-16H,3-7,13H2,1-2H3,(H,21,22);(H3,1,2,3,4)
• InChI Key： ITJFAMKMYUDIMX-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1)=NC=CC=2NC1CCCC(C1)N(CC)CC.P(=O)(O)(O)O

Computed Properties

• Exact Mass: 429.15800
• Monoisotopic Mass: 429.1584211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 410
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106Ų

Experimental Properties

• PSA: 115.73000
• LogP: 4.09750